Cas no 1160994-61-5 (4-chlorothieno2,3-dpyrimidin-2-amine)

4-Chlorothieno[2,3-d]pyrimidin-2-amine is a heterocyclic compound featuring a thienopyrimidine core with a chloro substituent at the 4-position and an amine group at the 2-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Its reactivity at the 4-chloro position allows for further functionalization via nucleophilic substitution, while the 2-amino group offers additional modification potential. The compound’s stability and well-defined synthetic route ensure consistent quality for research and industrial applications. Its utility in medicinal chemistry stems from its ability to serve as a scaffold for targeted drug discovery.

4-chlorothieno2,3-dpyrimidin-2-amine structure

1160994-61-5 structure

Product Name:4-chlorothieno2,3-dpyrimidin-2-amine

CAS No:1160994-61-5

MF:C₆H₄ClN₃S

MW:185.634057998657

MDL:MFCD12400751

CID:2194454

PubChem ID:55283246

Update Time:2025-06-07

4-chlorothieno2,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-aminothieno[2,3-d]pyrimidine
- 4-chlorothieno[2,3-d]pyrimidin-2-amine
- FCH923618
- 4-chlorothieno2,3-dpyrimidin-2-amine
- MDL： MFCD12400751
- Inchi： 1S/C6H4ClN3S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H,(H2,8,9,10)
- InChI Key： BVNPVJNODGJRKH-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CSC2=NC(N)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Topological Polar Surface Area: 80

4-chlorothieno2,3-dpyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-227522-0.05g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	0.05g	$493.0	2024-06-20
Enamine	EN300-227522-0.1g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	0.1g	$644.0	2024-06-20
Enamine	EN300-227522-0.25g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	0.25g	$920.0	2024-06-20
Enamine	EN300-227522-0.5g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	0.5g	$1449.0	2024-06-20
Enamine	EN300-227522-1.0g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	1.0g	$1857.0	2024-06-20
Enamine	EN300-227522-2.5g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	2.5g	$3641.0	2024-06-20
Enamine	EN300-227522-5.0g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	5.0g	$5387.0	2024-06-20
Enamine	EN300-227522-10.0g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	95%	10.0g	$7988.0	2024-06-20
Enamine	EN300-227522-1g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	93%	1g	$1857.0	2023-09-15
Enamine	EN300-227522-5g	4-chlorothieno[2,3-d]pyrimidin-2-amine	1160994-61-5	93%	5g	$5387.0	2023-09-15